4,5,6,7-Tetrahydropyrazolo[1,5-a]pyridine-3-sulfonamide

• IUPAC Name: 4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-3-sulfonamide
• InChI: InChI=1S/C7H11N3O2S/c8-13(11,12)7-5-9-10-4-2-1-3-6(7)10/h5H,1-4H2,(H2,8,11,12)
• InChI Key: MNMIMRIUFJMLSO-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C(=C(C=N2)S(=O)(=O)N)C1
• Molecular Formula: C7H11N3O2S
• Molecular Weight: 201.25 g/mol
• CAS No.: 2150944-43-5

Description

4,5,6,7-Tetrahydropyrazolo[1,5-a]pyridine-3-sulfonamide is a useful research compound. Its molecular formula is C7H11N3O2S and its molecular weight is 201.24. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• "4,5,6,7-Tetrahydropyrazolo[1,5-a]pyridine-3-sulfonamide" is part of a broader class of sulfonamides, which are known for their wide range of pharmacological activities. These include antibacterial, anti-obesity, diuretic, hypoglycemic, antitumor, and anti-neuropathic pain properties. The compound is used in synthesizing various biological active sulfonamide hybrids, demonstrating the potential for therapeutic applications (Ghomashi et al., 2022).

Antimicrobial Properties

• A study explored a series of pyridines, including pyridine-based sulfa-drugs like "this compound", focusing on their antimicrobial properties. The research highlighted the significance of these compounds in combating microbial infections (El‐Sayed et al., 2017).

Photodynamic Therapy in Cancer

• An interesting application of "this compound" is in the development of new photodynamic agents for treating melanoma cells. The compound's ability to absorb at specific wavelengths and induce cancer cell death is particularly noteworthy, providing a novel approach to melanoma treatment (Pereira et al., 2015).

Genotoxicity in Cancer Research

• A study on pyrazolo[4,3-e]tetrazolo[1,5-b][1,2,4]triazine sulfonamides, which are structurally related to "this compound", revealed their potential as anticancer agents. These compounds exhibited significant antiproliferative activity against cancer cell lines, highlighting their role in cancer research (Kciuk et al., 2023).

Mechanism of Action

Target of Action

Similar compounds have been found to act as core protein allosteric modulators (cpams) for the hepatitis b virus (hbv) .

Mode of Action

It’s worth noting that similar compounds have been found to effectively inhibit a broad range of nucleos(t)ide-resistant hbv variants .

Biochemical Pathways

Given its potential role as a cpam, it may be involved in the life cycle of hbv, potentially affecting the replication of the virus .

Pharmacokinetics

A similar compound has been shown to inhibit hbv dna viral load in a mouse model when administered orally , suggesting good bioavailability.

Result of Action

Similar compounds have been found to effectively inhibit a broad range of nucleos(t)ide-resistant hbv variants , suggesting that they may reduce the viral load in infected cells.

Action Environment

It’s worth noting that the compound is stored in a sealed, dry environment at room temperature , suggesting that it may be sensitive to moisture and temperature.

Safety and Hazards

The compound has a GHS07 pictogram, with the signal word “Warning”. The hazard statement is H319, and the precautionary statements are P305+P351+P338.

Biochemical Analysis

Cellular Effects

It’s hypothesized that it may influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It’s believed to exert its effects at the molecular level, potentially involving binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

Studies on the product’s stability, degradation, and long-term effects on cellular function in in vitro or in vivo studies are needed .

Dosage Effects in Animal Models

Studies on threshold effects, as well as any toxic or adverse effects at high doses, are needed .

Transport and Distribution

Studies on any transporters or binding proteins it interacts with, as well as any effects on its localization or accumulation, are needed .

Subcellular Localization

Studies on any targeting signals or post-translational modifications that direct it to specific compartments or organelles are needed .